Cas no 25627-36-5 (1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI))
![1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI) structure](https://www.kuujia.com/scimg/cas/25627-36-5x500.png)
25627-36-5 structure
Product name:1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI)
1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI)
- [(3E)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)propyl]-dimethylazanium,chloride
- Dibenzo[b,e]thiepin, 1-propanamine deriv.
- Dibenzo[b,e]thiepin-D11(6H),g-propylamine, N,N-dimethyl-, hydrochloride,(E)- (8CI)
- 1-Propanamine, 3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)-
- Thaden
- (3E)-3-(Dibenzo[b,e]thiepin-11(6H)-ylidene)-N,N-dimethylpropan-1-amine, hydrogen chloride (1:1)
- Prothiaden hydrochloride
- Dothiepin HCl
- dosulepin hydrochloride
- AMY40796
- DOTHIEPINHCL
- 11-(3-Dimethylaminopropylidene)-6,11-dihydrodibenzo(b,e)thiepine hydrochloride
- 11-[3-(Dimethylamino)propylidene]-6,e]thiepine hydrochloride
- Q27116969
- Prothiaden
- Dopress
- Dibenzo(b,e)thiepin-delta(sup 11(6H),gamma)-propylamine, N,N-dimethyl-, hydrochloride
- Prothiadiene
- EINECS 212-978-8
- Depresym
- SR-01000838836
- N,e]thiepin-.delta.11(6H),.gamma.-propylamine, hydrochloride
- N,N-Dimethyldibenzo(b,e)thiepin-delta(sup 11(6H),gamma)-propylamine hydrochloride
- SMR001233202
- DTXSID60873550
- 897-15-4
- 11-[3-(Dimethylamino)propylidene]-6,e]thiepin hydrochloride
- NSC 172130
- SCHEMBL35428
- Dibenzo(b,e)thiepin-delta(sup 11(6H),gamma)-propylamine, N,N-dimethyl-, hydrochloride, (E)-
- Dibenzo(b,e)thiepin-delta11(6H),gamma-propylamine, N,N-dimethyl-, hydrochloride
- SR-01000838836-2
- DOSULEPIN HYDROCHLORIDE [EP MONOGRAPH]
- Idom
- DOSULEPIN HYDROCHLORIDE [WHO-DD]
- DOSULEPIN HYDROCHLORIDE [JAN]
- Dosulepine
- Dothiepin Hydrochloride; Dosulepin Hydrochloride
- 1-Propanamine,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride
- Dothiepin hydrochloride [USAN]
- BD164382
- 1-Propanamine, 3-dibenzo(b,e)thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride
- Dothiepin Hydrochloride (Dosulepin Hydrochloride) 1.0 mg/ml in Methanol (as free base)
- Dothiepin.HCl (cis/trans)
- trans-dothiepin hydrochloride
- Prothiadene hydrochloride
- 3H0042311V
- CHEBI:36805
- Dothep
- trans-11-(3-Dimethylaminopropylidene)-6,11-dihydrodibenzo(b,e)thiepin hydrochloride
- DOSULEPIN HYDROCHLORIDE [MART.]
- WLN: T C676 IS&T&J B3N1&1 &GH
- Dothiepin hydrochloride
- Xerenal
- Dothiepin.HCl (cis/trans), 1mg/ml in Methanol
- DOTHIEPIN HYDROCHLORIDE [MI]
- CHEMBL1711280
- NSC-172130
- MLS002153839
- Dibenzo[b,.gamma.-propylamine, N,N-dimethyl-, hydrochloride
- CCG-220488
- Dothiepin hydrochloride- Bio-X
- NSC172130
- Dosulepin chloride
- 25627-36-5
- Prothiadene
- UNII-3H0042311V
-
- Inchi: InChI=1S/C19H21NS.ClH/c1-20(2)13-7-11-17-16-9-4-3-8-15(16)14-21-19-12-6-5-10-18(17)19;/h3-6,8-12H,7,13-14H2,1-2H3;1H/b17-11+;
- InChI Key: XUPZAARQDNSRJB-SJDTYFKWSA-N
- SMILES: CN(C)CC/C=C/1\C2=CC=CC=C2CSC3=CC=CC=C13.Cl
Computed Properties
- Exact Mass: 331.11636
- Monoisotopic Mass: 331.116148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 363
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.7
Experimental Properties
- Color/Form: Solid powder
- Boiling Point: 430.9°Cat760mmHg
- Flash Point: 214.4°C
- PSA: 3.24
1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI) Security Information
- Signal Word:Warning
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
1-Propanamine,3-dibenzo[b,e]thiepin-11(6H)-ylidene-N,N-dimethyl-, hydrochloride, (E)- (9CI) Related Literature
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2. Index pages
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Z. Pawlak,D. Kay,B. J. Clark,C. R. Hoggarth,L. A. Gifford,P. T. Daley-Yates,Donald A. Clark,Gary Nichols,P. J. Weir,D. S. Ireland,David Graham,A. C. Metcalf,N. A. Undre,A. Beerahee,A. R. Thawley,G. W. Ley,A. F. Fell,B. Kaye Anal. Proc. 1990 27 16
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